2-[[Methoxy(pyridin-2-yl)methyl]amino]naphthalene-1,4-dione

• IUPAC Name: 2-[[methoxy(pyridin-2-yl)methyl]amino]naphthalene-1,4-dione
• InChI: InChI=1S/C17H14N2O3/c1-22-17(13-8-4-5-9-18-13)19-14-10-15(20)11-6-2-3-7-12(11)16(14)21/h2-10,17,19H,1H3
• InChI Key: QABKYAIOYVOKDK-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=N1)NC2=CC(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

The compound with the identifier “2-[[Methoxy(pyridin-2-yl)methyl]amino]naphthalene-1,4-dione” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[Methoxy(pyridin-2-yl)methyl]amino]naphthalene-1,4-dione involves specific reaction conditions and reagents. The preparation methods typically include a series of chemical reactions that lead to the formation of the desired compound. These reactions may involve the use of catalysts, solvents, and specific temperature and pressure conditions to achieve optimal yields.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic routes to ensure cost-effectiveness and efficiency. Industrial production methods may include continuous flow processes, batch reactors, and other large-scale chemical engineering techniques.

Chemical Reactions Analysis

Types of Reactions

2-[[Methoxy(pyridin-2-yl)methyl]amino]naphthalene-1,4-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide may be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

2-[[Methoxy(pyridin-2-yl)methyl]amino]naphthalene-1,4-dione has a wide range of applications in scientific research:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.

Industry: this compound is utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 2-[[Methoxy(pyridin-2-yl)methyl]amino]naphthalene-1,4-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific context and application of the compound.